Cas no 855343-07-6 (4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole)
855343-07-6 structure
Product Name:4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole
CAS No:855343-07-6
MF:C5H4F3IN2
MW:275.998343467712
CID:1069256
PubChem ID:51000275
Update Time:2024-10-26
4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole
- 4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole
- 4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole (ACI)
- 3-Methyl-4-iodo-5-(trifluoromethyl)pyrazole
- 855343-07-6
- IRTAKXXVODBLQO-UHFFFAOYSA-N
- D74176
- STL163894
- AKOS005174749
- MFCD17078894
- CS-0080409
- ALBB-014523
- 4-iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole(SALTDATA: FREE)
- SCHEMBL3465290
- LS-04591
- AKOS015998543
- 4-iodo-3-methyl-5-(trifluoromethyl)-2H-pyrazole
- 1H-pyrazole, 4-iodo-5-methyl-3-(trifluoromethyl)-
- SCHEMBL13162512
-
- MDL: MFCD18064539
- Inchi: 1S/C5H4F3IN2/c1-2-3(9)4(11-10-2)5(6,7)8/h1H3,(H,10,11)
- InChI Key: IRTAKXXVODBLQO-UHFFFAOYSA-N
- SMILES: FC(C1=C(I)C(C)=NN1)(F)F
Computed Properties
- Exact Mass: 275.93713g/mol
- Monoisotopic Mass: 275.93713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 28.7Ų
4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 063009-1g |
4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole |
855343-07-6 | 95% | 1g |
£88.00 | 2022-03-01 | |
| Fluorochem | 063009-5g |
4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole |
855343-07-6 | 95% | 5g |
£257.00 | 2022-03-01 | |
| Fluorochem | 063009-10g |
4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole |
855343-07-6 | 95% | 10g |
£400.00 | 2022-03-01 | |
| TRC | B449115-50mg |
4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole |
855343-07-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B449115-100mg |
4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole |
855343-07-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B449115-500mg |
4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole |
855343-07-6 | 500mg |
$ 135.00 | 2022-06-07 | ||
| Chemenu | CM276153-1g |
4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole |
855343-07-6 | 95+% | 1g |
$228 | 2021-08-18 | |
| Chemenu | CM276153-5g |
4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole |
855343-07-6 | 95+% | 5g |
$413 | 2021-08-18 | |
| abcr | AB294412-1 g |
4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole, 95%; . |
855343-07-6 | 95% | 1g |
€128.60 | 2022-03-03 | |
| abcr | AB294412-5 g |
4-Iodo-3-methyl-5-(trifluoromethyl)-1H-pyrazole, 95%; . |
855343-07-6 | 95% | 5g |
€314.90 | 2022-03-03 |
4-Iodo-5-methyl-3-(trifluoromethyl)-1H-pyrazole Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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